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Compound of Interest

Compound Name: 11-Bromoundecyltrimethoxysilane

Cat. No.: B103482 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical reagents like 11-Bromoundecyltrimethoxysilane are paramount for

ensuring laboratory safety and environmental compliance. This guide provides a detailed, step-

by-step protocol for the safe disposal of 11-Bromoundecyltrimethoxysilane, grounded in

established safety data.

Key Properties and Hazards
Understanding the physicochemical properties and inherent hazards of 11-
Bromoundecyltrimethoxysilane is the first step in safe handling. This substance is a

combustible liquid that can cause serious eye irritation and may irritate the skin and respiratory

tract.[1] It is stable in sealed containers under a dry, inert atmosphere but can react with water,

alkalis, and oxidizing agents.[1]

Quantitative data for 11-Bromoundecyltrimethoxysilane and related compounds are

summarized below for easy reference.
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Property Value

Chemical Name 11-Bromoundecyltrimethoxysilane

CAS Number 17947-99-8[2][3][4]

Molecular Formula C14H31BrO3Si[2][4]

Molecular Weight 355.38 g/mol [2][4]

Physical State Liquid[1]

Boiling Point 341°C at 760 mmHg[4]

Flash Point 160°C[4]

Density 1.084 g/cm³[4]

Pre-Disposal and Handling Protocol
Proper handling and storage are critical to prevent accidental exposure and ensure the

chemical's stability prior to disposal.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][6]

Store under an inert atmosphere.[6]

Incompatible materials to avoid include alkalis, metal salts, oxidizing agents, precious

metals, moisture, and water.[1][5]

Handling:

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe vapors or mist.[1]

Use only in well-ventilated areas or under a chemical fume hood.[5][6]
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Employ non-sparking tools and ground all equipment to prevent static discharge.[1][6]

Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[5][7]

Hand Protection: Use neoprene or nitrile rubber gloves.[5]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[5][7]

Respiratory Protection: If inhalation is possible, use a NIOSH-approved respirator.[5][7]

Step-by-Step Disposal Procedure
The recommended method for the disposal of 11-Bromoundecyltrimethoxysilane is

incineration by a licensed waste disposal facility.[1] Do not dispose of this chemical into the

sewer system or release it into the environment.[1]

Step 1: Waste Identification and Segregation

Identify the waste as "11-Bromoundecyltrimethoxysilane, hazardous chemical waste."

Do not mix with other waste streams unless compatibility is confirmed by a qualified

professional. Incompatible materials can lead to hazardous reactions.[1]

Step 2: Containerization

Use a suitable, labeled, and tightly sealed container for the waste. The original container is

often a good choice.

Ensure the container is not damaged and is compatible with the chemical.

Step 3: Labeling

Clearly label the waste container with the chemical name, "Hazardous Waste," and any other

information required by your institution and local regulations.
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Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Follow all local, state, and national regulations for hazardous waste disposal.[1][5]

Emergency and Spill Management
In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[7]

Control Ignition Sources: Remove all sources of ignition from the area.[1][7]

Contain the Spill: Use dikes or absorbents to prevent the spill from spreading or entering

drains.[1][5]

Absorb the Spill: Use an inert absorbent material to collect the spilled chemical.

Collect and Dispose: Sweep or shovel the absorbed material into an appropriate, labeled

container for disposal using non-sparking tools.[1][7]

Decontaminate: Clean the spill area thoroughly.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention.[1]

Skin Contact: Wash the affected area with plenty of soap and water. Remove contaminated

clothing and wash it before reuse. Seek medical attention if irritation persists.[1][8]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if respiratory irritation occurs.[1][7]
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Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[1][5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 11-
Bromoundecyltrimethoxysilane.

Caption: Disposal workflow for 11-Bromoundecyltrimethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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